Cas no 1786969-20-7 ((S)-5-Fluoro-2-(pyrrolidin-3-yl)isoindolin-1-one hydrochloride)

• Product Name: (S)-5-Fluoro-2-(pyrrolidin-3-yl)isoindolin-1-one hydrochloride
• CAS No: 1786969-20-7
• MF: C₁₂H₁₄ClFN₂O
• MW: 256.703765392303
• CID: 5060688
• Update Time: 2025-11-06

(S)-5-Fluoro-2-(pyrrolidin-3-yl)isoindolin-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-5-Fluoro-2-(pyrrolidin-3-yl)isoindolin-1-one hydrochloride
• 5-fluoro-2-[(3S)-pyrrolidin-3-yl]-3H-isoindol-1-one;hydrochloride

• Inchi： 1S/C12H13FN2O.ClH/c13-9-1-2-11-8(5-9)7-15(12(11)16)10-3-4-14-6-10;/h1-2,5,10,14H,3-4,6-7H2;1H/t10-;/m0./s1
• InChI Key： JTMKLKNVUSRTAD-PPHPATTJSA-N
• SMILES： Cl.FC1C=CC2=C(C=1)CN(C2=O)[C@@H]1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 297
• Topological Polar Surface Area: 32.299

Additional information on (S)-5-Fluoro-2-(pyrrolidin-3-yl)isoindolin-1-one hydrochloride

Comprehensive Overview of (S)-5-Fluoro-2-(pyrrolidin-3-yl)isoindolin-1-one hydrochloride (CAS No. 1786969-20-7)

(S)-5-Fluoro-2-(pyrrolidin-3-yl)isoindolin-1-one hydrochloride is a chiral small molecule compound with significant potential in pharmaceutical research and development. Its CAS number 1786969-20-7 uniquely identifies this chemical entity in global databases, making it a subject of interest for researchers exploring novel therapeutic agents. The compound's structural features, including the fluorinated isoindolinone core and pyrrolidine moiety, contribute to its unique physicochemical properties and biological activity profile.

In recent years, the scientific community has shown growing interest in fluorinated heterocyclic compounds, particularly those containing isoindolinone scaffolds. This trend aligns with current pharmaceutical industry priorities, where researchers are actively investigating chiral building blocks for drug discovery programs. The (S)-configuration of this molecule adds another dimension to its potential applications, as enantiopure compounds often demonstrate superior pharmacological properties compared to their racemic counterparts.

The compound's molecular structure suggests potential interactions with various biological targets, particularly in the central nervous system. While specific mechanism-of-action studies are still ongoing, preliminary research indicates that derivatives of this chemical class may influence neurotransmitter systems, making them interesting candidates for neurological research. The presence of both hydrogen bond donor and acceptor sites in the molecule enhances its potential for target binding and molecular recognition.

From a synthetic chemistry perspective, (S)-5-Fluoro-2-(pyrrolidin-3-yl)isoindolin-1-one hydrochloride represents an interesting challenge for asymmetric synthesis and chiral resolution techniques. Researchers are particularly interested in developing efficient synthetic routes that maintain the compound's optical purity while optimizing yield and scalability. Recent advances in catalytic asymmetric hydrogenation and enzymatic resolution methods have shown promise in addressing these synthetic challenges.

The pharmaceutical industry's current focus on personalized medicine and targeted therapies has increased demand for specialized chiral compounds like this one. Its structural features make it a potential candidate for fragment-based drug discovery programs, where researchers screen small molecular fragments to identify promising leads for further optimization. The compound's balanced lipophilicity and molecular weight fall within the desirable range for blood-brain barrier penetration, expanding its potential therapeutic applications.

Analytical characterization of CAS 1786969-20-7 typically involves advanced techniques such as chiral HPLC, mass spectrometry, and NMR spectroscopy. These methods are essential for confirming the compound's identity, purity, and enantiomeric excess. Recent publications have highlighted the importance of rigorous analytical control for such chiral molecules, particularly when they serve as intermediates in multi-step synthetic sequences.

In the context of current research trends, this compound aligns with several hot topics in medicinal chemistry, including the development of GPCR modulators and kinase inhibitors. The pyrrolidine moiety in particular is recognized as a privileged structure in drug design, frequently appearing in molecules that interact with various biological targets. Researchers are actively investigating whether this structural feature contributes to improved target selectivity and reduced off-target effects.

The fluorine atom incorporated in the molecule's structure represents another area of significant interest. Fluorination strategies have become increasingly important in modern drug design, as the introduction of fluorine can dramatically influence a compound's metabolic stability, binding affinity, and bioavailability. This has led to growing demand for fluorinated building blocks in pharmaceutical research and development.

From a formulation perspective, the hydrochloride salt form of this compound offers advantages in terms of solubility and crystallinity, which are critical factors in drug development. Pharmaceutical scientists are particularly interested in how salt formation affects the compound's physicochemical properties and its behavior in various biological matrices. These considerations are especially relevant for oral bioavailability studies and formulation development.

As research into small molecule therapeutics continues to evolve, compounds like (S)-5-Fluoro-2-(pyrrolidin-3-yl)isoindolin-1-one hydrochloride are gaining attention for their potential in addressing unmet medical needs. The compound's unique structural features position it as an interesting subject for further investigation in various therapeutic areas, pending comprehensive biological evaluation and clinical validation.